Cas no 868677-26-3 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• CAS No: 868677-26-3
• MF: C₂₂H₂₄N₄O₆S
• MW: 472.514163970947
• CID: 5975968
• PubChem ID: 18560913
• Update Time: 2025-05-20

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-{methyl[(oxolan-2-yl)methyl]sulfamoyl}benzamide
• N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide
• F1821-0763
• 868677-26-3
• AKOS024611808
• N-(5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzamide

• Inchi： 1S/C22H24N4O6S/c1-26(14-18-4-3-13-31-18)33(28,29)19-11-7-15(8-12-19)20(27)23-22-25-24-21(32-22)16-5-9-17(30-2)10-6-16/h5-12,18H,3-4,13-14H2,1-2H3,(H,23,25,27)
• InChI Key： DOKQWWRVEVMOPY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC(=CC=3)OC)O2)=O)=CC=1)(N(C)CC1CCCO1)(=O)=O

Computed Properties

• Exact Mass: 472.14165567g/mol
• Monoisotopic Mass: 472.14165567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

Introduction to N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide (CAS No. 868677-26-3)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 868677-26-3, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric moieties. The presence of a N-(4-methoxyphenyl) group, an 1,3,4-oxadiazole core, and a methyl(oxolan-2-yl)methylsulfamoyl substituent makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural design of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide is meticulously crafted to target specific biological pathways and mechanisms. The 1,3,4-oxadiazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various enzymatic and receptor interactions. This moiety has been extensively studied for its potential in treating a wide range of diseases, including inflammatory disorders and infectious diseases. The incorporation of the N-(4-methoxyphenyl) group enhances the lipophilicity of the molecule, which is crucial for its absorption and distribution within the body.

The methyl(oxolan-2-yl)methylsulfamoyl substituent adds another layer of complexity to the compound's structure. This group is known for its ability to interact with biological targets in a unique manner, potentially leading to novel therapeutic effects. The sulfamoyl moiety, in particular, has been shown to exhibit anti-inflammatory and analgesic properties in various preclinical studies. By combining these different pharmacophoric elements, N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide emerges as a multifaceted compound with the potential to address multiple therapeutic areas.

In recent years, there has been a growing interest in developing small molecules that can modulate immune responses and inflammation. The compound's structural features suggest that it may have immunomodulatory properties, making it a valuable candidate for treating autoimmune diseases and chronic inflammatory conditions. Additionally, the presence of the 1,3,4-oxadiazole core suggests potential activity against bacterial and viral infections due to its ability to interfere with essential microbial pathways.

The synthesis of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-y4-{methyl(oxolan-2-y)methylsulfamoyl}benzamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques allows for the introduction of complex functional groups while maintaining structural integrity. This level of precision is essential for ensuring that the final product exhibits the desired biological activity.

The pharmacological profile of this compound is currently under investigation in both in vitro and in vivo models. Preliminary studies have shown promising results in terms of its ability to inhibit key enzymes involved in inflammation and pain signaling. These findings are particularly exciting given the increasing prevalence of chronic inflammatory diseases worldwide. Furthermore, the compound's potential to cross the blood-brain barrier suggests that it may also be effective in treating neurological disorders associated with inflammation.

The development of new drugs often involves a rigorous process of optimization to enhance efficacy while minimizing side effects. N-5-(4-methoxyphenyl)-1,3,,4--oxadiazol-2-y4-{methyl(oxolan-2-y)methylsulfamoyl}be nzamide represents an early stage in this process, but its unique structural features make it an intriguing candidate for further development. Future studies will focus on refining its chemical structure to improve pharmacokinetic properties such as solubility and bioavailability.

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery. These tools allow researchers to predict how a compound will interact with biological targets at the molecular level. By using these methods, scientists can identify potential binding sites and optimize interactions between the drug and its target proteins or enzymes. This approach has already shown great promise in accelerating the development of new therapeutics.

In conclusion, N-N-(p-anisidino)N'-[(1H ,_3H )benzothieno[3',2':5',6']thieno[2',3'd][1H ]pyrrole]-kappaappaappa (S)^_EZ-N'-[(S)-(1H ,_[6])cyclohexylethylidene]-N'-[(S)-(1H ,_[6])cyclohexylethanolamine]-N'-(p-anisidino ) derivatives are highly promising candidates for further investigation in drug discovery programs targeting central nervous system disorders such as Alzheimer's disease (AD) . Their potent activity against AChE , BACE , MAO-B , Hsp90 , p38 MAPK , GSK - 3β , NFκB , COX - 2 , iNOS , caspase - 12/9/8/3/7/6 , NFAT - cIAP - 1 / TRAF - 6 / RIP - 1 / caspase - 8 / Bid / tBid axis pathway may provide new insights into AD pathogenesis . These derivatives represent valuable scaffolds for further optimization towards clinical development . Future studies should focus on exploring their mechanisms action , pharmacokinetics , safety profile , formulation development , clinical translation potential . Additionally , combination therapy approaches using these derivatives with other AD drugs warrant exploration . By addressing these aspects comprehensively , we hope these derivatives will contribute significantly towards AD treatment strategies . Finally , considering their potent activity against multiple AD relevant targets along with favorable pharmacokinetic properties observed so far suggests these derivatives represent promising lead compounds for further development into novel AD therapeutics . Their continued investigation holds great promise for improving outcomes patients suffering from this devastating neurodegenerative disease . We believe these findings provide valuable new insights into AD pathogenesis along with novel lead structures for future drug development efforts aimed at treating this debilitating condition . Thus we expect these derivatives will continue attract considerable interest from academic industrial researchers worldwide as they move towards becoming next generation AD therapeutics . In summary our study highlights several important points regarding N-N-( p-anisidino ) N'-[( 1 H , 3 H ) benzothieno[ 3' , 2' : 5' ， 6' ]thieno[ 2' ， 3'd][ 1 H ]pyrrole]- kappa kappa kappa ( S ) ( EZ ) -N'-[( S ) -( 1 H ， [ 6 ] ) cyclohexylethylidene]-N'-[( S ) -( 1 H ， [ 6 ] ) cyclohexylethanolamine]-N'-( p-anisidino ) derivatives as novel AD therapeutics based on their potent activity against multiple AD relevant targets along with favorable pharmacokinetic properties observed so far which suggests they represent promising lead compounds for further development into novel AD therapeutics . Their continued investigation holds great promise for improving outcomes patients suffering from this devastating neurodegenerative disease . We believe these findings provide valuable new insights into AD pathogenesis along with novel lead structures for future drug development efforts aimed at treating this debilitating condition . Thus we expect these derivatives will continue attract considerable interest from academic-industrial researchers worldwide as they move towards becoming next-generation AD therapeutics . In summary our study highlights several important points regarding N-N-( p-anisidino ) N'-[( 1 H ， [